2-Bromo-5-iodo-4-(trifluoromethyl)pyrimidine

• Molecular Formula: C5HBrF3IN2
• Molecular Weight: 352.88 g/mol
• IUPAC Name: 2-bromo-5-iodo-4-(trifluoromethyl)pyrimidine
• InChI: InChI=1S/C5HBrF3IN2/c6-4-11-1-2(10)3(12-4)5(7,8)9/h1H
• InChI Key: FVJSUVLTECKCRJ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=NC(=N1)Br)C(F)(F)F)I

Description

2-Bromo-5-iodo-4-(trifluoromethyl)pyrimidine is a heterocyclic organic compound with the molecular formula C5HBrF3IN2 and a molecular weight of 352.88 g/mol . This compound is characterized by the presence of bromine, iodine, and trifluoromethyl groups attached to a pyrimidine ring. It is primarily used in research and development due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-5-iodo-4-(trifluoromethyl)pyrimidine typically involves halogenation reactions. One common method is the reaction of 5-bromo-2-chloropyrimidine with hydroiodic acid, which results in the substitution of the chlorine atom with an iodine atom . Another approach involves the regioselective deprotonation at the C-3 position of a pyridine derivative followed by trapping with carbon dioxide .

Industrial Production Methods

Industrial production methods for this compound are not widely documented, likely due to its specialized use in research rather than large-scale industrial applications. the principles of halogenation and regioselective deprotonation can be scaled up for industrial synthesis if needed.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-5-iodo-4-(trifluoromethyl)pyrimidine undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine and iodine atoms can be substituted with other functional groups using appropriate reagents.

Coupling Reactions: It can participate in Suzuki-Miyaura coupling reactions, which are widely used for forming carbon-carbon bonds.

Common Reagents and Conditions

Hydroiodic Acid: Used for halogen substitution reactions.

Palladium Catalysts: Employed in Suzuki-Miyaura coupling reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, Suzuki-Miyaura coupling can produce various biaryl compounds, while substitution reactions can yield a range of halogenated pyrimidine derivatives.

Scientific Research Applications

2-Bromo-5-iodo-4-(trifluoromethyl)pyrimidine has several applications in scientific research, including:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities due to the presence of halogen and trifluoromethyl groups, which can influence molecular interactions.

Medicine: Explored for its potential use in drug development, particularly in the design of molecules with improved pharmacokinetic properties.

Industry: Utilized in the development of agrochemicals and pharmaceuticals.

Mechanism of Action

The presence of halogen and trifluoromethyl groups can enhance the compound’s ability to interact with biological molecules, potentially affecting various biochemical pathways .

Comparison with Similar Compounds

Similar Compounds

• 2-Bromo-5-(trifluoromethyl)pyridine
• 2-Iodo-5-(trifluoromethyl)pyridine
• 5-Bromo-4-(trifluoromethyl)pyrimidine

Uniqueness

2-Bromo-5-iodo-4-(trifluoromethyl)pyrimidine is unique due to the simultaneous presence of bromine, iodine, and trifluoromethyl groups on the pyrimidine ring. This combination of substituents can significantly influence its reactivity and interactions with other molecules, making it a valuable compound for research and development.